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The table below summarizes key efficacy data from recent scientific literature and clinical observations.

Study Model / Key Efficacy Result & Source &

Condition . . .
Population Metrics Magnitude Context

| PTSD, Depression, Anxiety | Veterans with Traumatic Brain Injury (TBI) (n=30) [1] [2] | Percentage
reduction in symptoms (1-month post-treatment) | PTSD: 88% reduction Depression: 87% reduction
Anxiety: 81% reduction | Stanford Medicine Study (2024/2025), Nature journals | | PTSD, Depression,
Anxiety | Veterans with TBI (n=30) [1] [2] | WHO Disability Assessment Scale 2.0 (WHODAS) | Score
improved from 30.2 (mild-moderate disability) to 5.1 (no disability) | Stanford Medicine Study (2024/2025),
Nature journals | | Neuropsychiatric Disorders | In vitro / Pre-clinical [3] | SERT and VMAT?2 Inhibition
Assays | Ibogaine and its analogs show potent inhibition of serotonin transporter (SERT) and vesicular
monoamine transporter 2 (VMAT?2) | Patent Data (WO 2022/020352 A1) | | Depression | Animal Models [3] |
Synergy with Antidepressants | Combination of ibogaine (0.01-4 mg/kg i.p.) with antidepressants (e.g.,
Bupropion, Prozac) showed synergistic effects vs. either agent alone | Patent Data (WO 2022/003675 A1) |

Experimental Protocols & Methodologies

For reproducibility and critical evaluation, here are the methodologies from key studies cited.

1. Clinical Study on Veterans with TBI (Stanford Medicine) [1] [2]
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¢ Population: 30 special operations veterans with a history of TBI and clinically severe PTSD,
depression, and anxiety.
¢ Intervention: Single, oral dose of ibogaine under medical monitoring. Magnesium was co-
administered as a cardioprotectant.
e Design: Open-label, "before-and-after" assessment.
e Primary Outcomes:
o Clinical Scales: PTSD symptoms (PCL-5), depression (MADRS), and anxiety (BAI) were
measured pre-treatment and at one-month post-treatment.
o Functioning: Disability was assessed using the World Health Organization Disability
Assessment Scale 2.0 (WHODAS).
o Neurobiological Measures: EEG was used to measure changes in theta rhythms and neural
complexity. MRI was used for structural and functional imaging.
e Limitations: Lack of a placebo control group; relatively small sample size; participants self-selected
for treatment.

2. In Vitro Mechanistic Assays (Patent Data) [3]

¢ Objective: To evaluate the interaction of ibogaine and its analogs with key neurological targets.

e SERT Inhibition Assay: Measures the test compound's ability to block the reuptake of radiolabeled
serotonin in cellular models (e.g., transfected HEK-293 cells). Results are reported as IC50 values.

e VMAT2 Inhibition Assay: Evaluates the test compound's ability to inhibit the transport of a
radiolabeled substrate (e.g., *3H-dihydrotetrabenazine) into monoamine storage vesicles, typically
isolated from the rat caudate. Results are reported as IC50 values.

3. Animal Models of Depression (Patent Data) [3]

e Models: Commonly used pre-clinical models such as the Forced Swim Test (FST) and Chronic
Unpredictable Stress (CUS).

¢ Intervention: Rats or mice were treated with antidepressants (e.g., SSRIs, Bupropion) alone or in
combination with ibogaine (0.01-4 mg/kg intraperitoneal injection), ibogaine alone, or a saline
control.

¢ Duration: Administration once daily for 2—60 days.

e Outcomes: Behavioral despair (immobility time in FST) and anhedonia (sucrose preference test).

Proposed Signaling Pathways and Mechanisms of
Action
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Ibogaine's therapeutic effects are attributed to a complex, multi-target mechanism. The diagram below

integrates its key molecular interactions with the resulting neuroplastic and psychological effects.
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e Molecular Initiating Events: Ibogaine binds to multiple targets, including SERT, VMAT2, and NMDA
receptors [3] [4]. The recent total synthesis of ibogaine confirmed that its effects are likely mediated
by specific receptor interactions, as its mirror-image analog did not promote neuronal growth [5] [6].
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e Cellular & Network Outcomes: The interaction with these targets is hypothesized to trigger a
cascade that promotes neuroplasticity and neurogenesis [1] [7]. Clinical EEG data shows this
manifests as increased theta rhythms (linked to cognitive flexibility) and reduced neural complexity
in the cortex (linked to lower stress response in PTSD) [1].

¢ Integrated Therapeutic Effects: The neurobiological changes create a window for profound
psychological processing, often described as a "waking dream-like state" or "life review" [3] [7]. This
combination of biological and psychological effects leads to the significant symptom reduction and
functional gains observed clinically [1] [2].

Critical Considerations for R&D

e Cardiac Safety: Ibogaine is associated with a risk of causing prolonged QT interval and fatal
arrhythmias [3] [5] [6]. The Stanford study successfully mitigated this risk using pre-treatment
screening and magnesium supplementation [1] [2].

e Drug Status & Availability: Ibogaine is a Schedule I drug in the U.S., which has limited rigorous
clinical research. Current treatment clinics operate in countries like Mexico and Canada [1] [2].

e Future Directions: Research is actively pursuing synthetic analogs (e.g., (-)-10-fluoroibogamine) to
retain efficacy while improving the therapeutic window and eliminating cardiotoxicity [5] [6].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b563588#ibogaine-efficacy-

depression-anxiety-ptsd]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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